Cas no 628305-89-5 (1-{3-(dimethylamino)methylphenyl}ethan-1-one)

1-{3-(Dimethylamino)methylphenyl}ethan-1-one is a specialized organic compound featuring a dimethylamino-methyl substituent on the phenyl ring adjacent to an acetyl group. This structural configuration imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The dimethylamino group enhances solubility in polar solvents and can facilitate further functionalization, while the acetyl moiety offers versatility in condensation or reduction reactions. Its well-defined molecular structure ensures consistent performance in synthetic applications, particularly in the preparation of bioactive molecules or advanced materials. The compound is typically handled under controlled conditions due to its potential sensitivity, requiring appropriate storage and handling protocols to maintain stability.
1-{3-(dimethylamino)methylphenyl}ethan-1-one structure
628305-89-5 structure
Product Name:1-{3-(dimethylamino)methylphenyl}ethan-1-one
CAS No:628305-89-5
MF:C11H15NO
MW:177.242902994156
MDL:MFCD13249284
CID:2789115
PubChem ID:59652755
Update Time:2025-10-31

1-{3-(dimethylamino)methylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{3-(dimethylamino)methylphenyl}ethan-1-one
    • SCHEMBL3694401
    • DB-407417
    • 628305-89-5
    • EN300-225013
    • DAB30589
    • DTXSID20732598
    • 1-{3-[(Dimethylamino)methyl]phenyl}ethan-1-one
    • 819-725-6
    • 1-(3-((dimethylamino)methyl)phenyl)ethanone
    • Z1255429039
    • AKOS023096139
    • MDL: MFCD13249284
    • Inchi: 1S/C11H15NO/c1-9(13)11-6-4-5-10(7-11)8-12(2)3/h4-7H,8H2,1-3H3
    • InChI Key: ICRBYQVYMPFREK-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CC(=C1)CN(C)C

Computed Properties

  • Exact Mass: 177.115364102Da
  • Monoisotopic Mass: 177.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.3Ų

1-{3-(dimethylamino)methylphenyl}ethan-1-one Pricemore >>

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Additional information on 1-{3-(dimethylamino)methylphenyl}ethan-1-one

Research Briefing on 1-{3-(dimethylamino)methylphenyl}ethan-1-one (CAS: 628305-89-5) in Chemical Biology and Pharmaceutical Applications

1-{3-(dimethylamino)methylphenyl}ethan-1-one (CAS: 628305-89-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dimethylamino and phenyl ketone functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of this molecule make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and synthetic utility.

Recent studies have focused on the synthesis and characterization of 1-{3-(dimethylamino)methylphenyl}ethan-1-one, with particular attention to its role as an intermediate in the production of more complex pharmaceutical agents. The compound's ability to undergo various chemical transformations, such as reductive amination and nucleophilic addition, has been explored in detail. These transformations are critical for the development of novel therapeutic agents, highlighting the importance of this compound in medicinal chemistry.

In addition to its synthetic applications, 1-{3-(dimethylamino)methylphenyl}ethan-1-one has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit moderate binding affinity to certain neurotransmitter receptors, making it a candidate for further exploration in the context of neurological disorders. However, more extensive in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The stability and physicochemical properties of 1-{3-(dimethylamino)methylphenyl}ethan-1-one have also been a focus of recent research. Studies have demonstrated that the compound exhibits good stability under standard laboratory conditions, with minimal degradation observed over extended periods. This stability is a crucial factor for its potential use in pharmaceutical formulations, where long shelf life and consistent performance are essential.

Looking ahead, the research community continues to explore the potential of 1-{3-(dimethylamino)methylphenyl}ethan-1-one in various applications. Future studies are expected to delve deeper into its mechanism of action, optimize its synthetic pathways, and evaluate its efficacy in preclinical models. The ongoing interest in this compound underscores its relevance in the ever-evolving landscape of chemical biology and pharmaceutical research.

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